Cas no 1806829-35-5 (4-Amino-3-chloro-5-(difluoromethyl)-2-iodopyridine)

• Product Name: 4-Amino-3-chloro-5-(difluoromethyl)-2-iodopyridine
• CAS No: 1806829-35-5
• MF: C₆H₄ClF₂IN₂
• MW: 304.463639259338
• CID: 4852382
• Update Time: 2025-05-21

4-Amino-3-chloro-5-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloro-5-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C6H4ClF2IN2/c7-3-4(11)2(5(8)9)1-12-6(3)10/h1,5H,(H2,11,12)
• InChI Key： ZYEKKYRGBOKHLY-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C=N1)C(F)F)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-chloro-5-(difluoromethyl)-2-iodopyridine

Comprehensive Overview of 4-Amino-3-chloro-5-(difluoromethyl)-2-iodopyridine (CAS No. 1806829-35-5)

4-Amino-3-chloro-5-(difluoromethyl)-2-iodopyridine (CAS No. 1806829-35-5) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This iodopyridine derivative is characterized by its unique molecular structure, which includes amino, chloro, difluoromethyl, and iodo functional groups. These features make it a valuable intermediate in the synthesis of novel bioactive molecules.

The compound's CAS number 1806829-35-5 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers frequently search for 4-Amino-3-chloro-5-(difluoromethyl)-2-iodopyridine due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its difluoromethyl group is of particular interest, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

In recent years, the demand for iodopyridine derivatives has surged, driven by advancements in precision medicine and sustainable agriculture. This compound's chloro and iodo substituents contribute to its reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures for targeted therapies.

From an SEO perspective, queries like "buy 4-Amino-3-chloro-5-(difluoromethyl)-2-iodopyridine" or "CAS 1806829-35-5 suppliers" reflect the commercial interest in this chemical. Analytical techniques such as HPLC, NMR, and LC-MS are commonly employed to verify the purity and identity of CAS No. 1806829-35-5, ensuring it meets the stringent requirements of research and industrial applications.

The compound's role in agrochemical innovation is another hot topic. With growing global emphasis on food security, 4-Amino-3-chloro-5-(difluoromethyl)-2-iodopyridine is being explored as a building block for next-generation pesticides and herbicides. Its structural motifs align with the industry's shift toward environmentally friendly and highly efficacious crop protection solutions.

In summary, 4-Amino-3-chloro-5-(difluoromethyl)-2-iodopyridine (CAS No. 1806829-35-5) represents a versatile and high-value chemical entity. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a focal point for researchers addressing contemporary challenges in health and sustainability. As scientific inquiry progresses, this compound is poised to play an even greater role in innovation-driven industries.